(6E,9E,12E,15E)-1,1,1-trifluorohenicosa-6,9,12,15-tetraen-2-one
Overview
Description
1,1,1-trifluoro-2-heneicosa-6,9,12,15-tetraenone is an alpha-haloketone.
Scientific Research Applications
Fluoro Ketone Inhibitors in Hydrolytic Enzymes
Fluoro ketones, including compounds similar to Nonadeca-4,7,10,13-tetraenyl-trifluoro-methyl ketone, are studied for their role as inhibitors of hydrolytic enzymes. Research by Gelb, Svaren, and Abeles (1985) highlights the effectiveness of fluoro ketones in inhibiting enzymes like acetylcholinesterase and angiotensin-converting enzyme. Their potential to form stable hemiketal with the active-site serine residue of enzymes is particularly significant (Gelb et al., 1985).
Synthesis of Carbon-14 Labeled Compounds
The process of synthesizing carbon-14 labeled compounds, such as Methyl 1-14C-arachidonate, involves steps where compounds like Nonadeca-4,7,10,13-tetrayn-1-ol are crucial intermediates, as explained in the work of Sprecher (1971). This synthesis plays a vital role in various biochemical studies (Sprecher, 1971).
Advances in Ketone Oxidation Procedures
Research by Tassignon et al. (1994) on the oxidation of methyl dimorphecolate to ketones, using conditions like Oppenauer oxidation, provides insights into efficient procedures for transforming similar compounds. This knowledge is essential in the field of lipid chemistry and organic synthesis (Tassignon et al., 1994).
Dioxirane Derivatives and Epoxidation Studies
Brown et al. (1995) explored the creation of dioxirane derivatives from ketones like Nonadeca-4,7,10,13-tetraenyl-trifluoro-methyl ketone and their ability to epoxidize alkenes. This research offers significant contributions to the understanding of reaction mechanisms and the development of new synthetic methods (Brown et al., 1995).
Oxidative Cleavage Reactions in Heteroaryl Methyl Ketones
Gulledge et al. (2022) discuss oxidative cleavage reactions of pyridinyl isoprenes to access heteroaryl methyl ketones, a process relevant to compounds like Nonadeca-4,7,10,13-tetraenyl-trifluoro-methyl ketone. Their work contributes to advanced synthetic strategies in organic chemistry (Gulledge et al., 2022).
Properties
Molecular Formula |
C21H31F3O |
|---|---|
Molecular Weight |
356.5 g/mol |
IUPAC Name |
(6E,9E,12E,15E)-1,1,1-trifluorohenicosa-6,9,12,15-tetraen-2-one |
InChI |
InChI=1S/C21H31F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(25)21(22,23)24/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3/b7-6+,10-9+,13-12+,16-15+ |
InChI Key |
PLWROONZUDKYKG-CGRWFSSPSA-N |
Isomeric SMILES |
CCCCC/C=C/C/C=C/C/C=C/C/C=C/CCCC(=O)C(F)(F)F |
SMILES |
CCCCCC=CCC=CCC=CCC=CCCCC(=O)C(F)(F)F |
Canonical SMILES |
CCCCCC=CCC=CCC=CCC=CCCCC(=O)C(F)(F)F |
Synonyms |
6,9,12,15-heneicosatetraen-2-one, 1,1,1-trifluoro-, (6Z,9Z,12Z,15Z)- AACOCF3 AN-20579 arachidonic acid trifluoromethyl ketone arachidonyl trifluoromethyl ketone arachidonyltrifluoromethane ATFMK BM-162353 L-734575 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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